Cas no 2229627-16-9 (4-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2-methylbutan-2-amine)

• Product Name: 4-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2-methylbutan-2-amine
• CAS No: 2229627-16-9
• MF: C₁₀H₁₈ClN₃
• MW: 215.723021030426
• CID: 6435475
• PubChem ID: 165970946
• Update Time: 2025-05-25

4-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2-methylbutan-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2-methylbutan-2-amine
• 2229627-16-9
• EN300-1996494

• Inchi： 1S/C10H18ClN3/c1-4-14-7-13-9(11)8(14)5-6-10(2,3)12/h7H,4-6,12H2,1-3H3
• InChI Key： OFCPFHLFBXSTTE-UHFFFAOYSA-N
• SMILES： ClC1=C(CCC(C)(C)N)N(C=N1)CC

Computed Properties

• Exact Mass: 215.1189253g/mol
• Monoisotopic Mass: 215.1189253g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43.8Ų

Additional information on 4-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2-methylbutan-2-amine

4-(4-Chloro-1-Ethyl-1H-Imidazol-5-Yl)-2-Methylbutan-2-Amine: A Comprehensive Overview

4-(4-Chloro-1-Ethyl-1H-imidazol-5-Yl)-2-Methylbutan-2-Amine (CAS No. 2229627-16-9) is a structurally complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, often referred to by its CAS number or its systematic name, is notable for its imidazole ring system, which plays a pivotal role in its chemical reactivity and biological activity. The imidazole moiety, a five-membered heterocyclic ring containing two nitrogen atoms, is a common feature in many bioactive molecules, including pharmaceutical agents and agrochemicals.

The molecular structure of 4-(4-Chloro-1-Ethyl-1H-imidazol-5-Yl)-2-Methylbutan-2-Amine is characterized by a central imidazole ring substituted with a chlorine atom at the 4-position and an ethyl group at the 1-position. The 5-position of the imidazole ring is connected to a 2-methylbutanamine group, which introduces additional steric bulk and potential sites for further functionalization. This combination of structural features makes the compound highly versatile, enabling it to participate in a wide range of chemical reactions and interactions.

Recent advancements in synthetic chemistry have led to innovative methods for the preparation of this compound. For instance, researchers have explored the use of microwave-assisted synthesis to streamline the production process, significantly reducing reaction times while maintaining high yields. These developments underscore the importance of optimizing synthetic pathways to meet the growing demand for this compound in various applications.

In terms of biological activity, 4-(4-Chloro-1-Ethyl-1H-imidazol-5-Yl)-2-Methylbutan-2-Amine has demonstrated promising properties in preclinical studies. Its ability to modulate key cellular pathways has made it a candidate for drug development programs targeting chronic diseases such as cancer and neurodegenerative disorders. For example, studies have shown that this compound exhibits selective inhibition of certain kinases, which are critical enzymes involved in cell signaling and proliferation.

The pharmacokinetic profile of this compound has also been extensively studied. Research indicates that it possesses favorable absorption characteristics, enabling it to reach systemic circulation efficiently after oral administration. Additionally, its metabolic stability has been improved through structural modifications, enhancing its bioavailability and reducing the likelihood of adverse effects.

From an environmental perspective, the ecological impact of 4-(4-Chloro-1-Ethyl-1H-imidazol-5-Yl)-2-Methylbutan-Amine has been a topic of interest. Studies have shown that it undergoes rapid biodegradation under aerobic conditions, minimizing its persistence in aquatic systems. This attribute aligns with global efforts to develop eco-friendly chemical compounds that reduce environmental footprint.

In conclusion, 4-(4-Chloro-CAS No 2229627_16_9) stands as a testament to the ongoing advancements in chemical synthesis and drug discovery. Its unique structure, coupled with its diverse functional groups, positions it as a valuable tool in both academic research and industrial applications. As research continues to unravel its full potential, this compound is poised to make significant contributions to the development of novel therapeutic agents and other high-value products.